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Introduction
Methyl salicylate (MeSA) is a volatile organic compound that contributes to the aromatic profile

of many plants and is increasingly recognized for its role in the aroma of certain wines,

particularly after aging. In grapes and wine, MeSA often exists in a non-volatile, glycosidically-

bound form, acting as a flavor precursor.[1][2] The primary glycoside of interest is Methyl

Salicylate 2-O-β-D-glucoside (MeSA-glc). The release of free MeSA from this precursor through

acid or enzymatic hydrolysis during winemaking and aging can significantly influence the final

sensory characteristics of the wine, imparting notes described as balsamic or wintergreen.[1][3]

The accurate quantification of these glycosidic precursors is crucial for understanding and

predicting the aromatic potential of grapes and wine. Stable Isotope Dilution Analysis (SIDA) is

a powerful technique for the precise quantification of target analytes in complex matrices like

wine.[4][5] This document provides detailed application notes and protocols for the use of

MeSA 2-O-β-D-glucoside-d4 as an internal standard for the quantification of its native analogue

in wine.
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Biochemical Pathway of MeSA 2-O-β-D-glucoside in
Vitis vinifera
In grapevines (Vitis vinifera), the biosynthesis of methyl salicylate and its subsequent

glycosylation is part of the plant's secondary metabolism, often associated with defense

signaling.[6][7] The pathway begins with the shikimate pathway, a central route in plants for the

production of aromatic amino acids.[8][9][10][11] Chorismate, an intermediate of this pathway,

is converted to salicylic acid (SA). The salicylic acid is then methylated by the enzyme SA-

methyltransferase to form methyl salicylate (MeSA).[3][6][12] Finally, a glucosyltransferase

enzyme attaches a glucose molecule to MeSA, forming the non-volatile MeSA 2-O-β-D-

glucoside, which can be stored in the grape berry.[7][13]
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Stable Isotope Dilution Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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